6-(4-tert-butylphenyl)-4-(1H-indol-3-yl)-2,3,4,5-tetrahydropyridazin-3-one

• IUPAC Name: 3-(4-tert-butylphenyl)-5-(1H-indol-3-yl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C22H23N3O/c1-22(2,3)15-10-8-14(9-11-15)20-12-17(21(26)25-24-20)18-13-23-19-7-5-4-6-16(18)19/h4-11,13,17,23H,12H2,1-3H3,(H,25,26)
• InChI Key: VJFZZNIMQBQZRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=O)C(C2)C3=CNC4=CC=CC=C43
• Molecular Formula: C22H23N3O
• DSSTOX Substance ID: DTXSID501134063
• Molecular Weight: 345.4 g/mol
• CAS No.: 946387-32-2

Description

The compound “6-[4-(tert-butyl)phenyl]-4-(1H-indol-3-yl)-4,5-dihydro-3(2H)-pyridazinone” is a complex organic molecule that contains several functional groups and structural motifs common in medicinal chemistry, including an indole ring and a pyridazinone ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an indole ring, a pyridazinone ring, and a tert-butyl phenyl group. These structural motifs could potentially influence the compound’s physical properties and biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For instance, the indole ring is known to undergo electrophilic substitution due to excessive π-electrons delocalization.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of an indole ring could contribute to its aromaticity and potentially its solubility in certain solvents.

Scientific Research Applications

Pyridazinone Compounds as Selective Cyclooxygenase Inhibitors

Pyridazinone derivatives have been identified as potent and selective COX-2 inhibitors. For example, the compound ABT-963, closely related in function to the specified molecule, exhibits high selectivity and potency as a COX-2 inhibitor, showing promise in the treatment of pain and inflammation associated with arthritis. This compound demonstrates excellent selectivity, improved solubility, and high oral anti-inflammatory potency, indicating its potential in pharmacological applications related to inflammation and pain management M. Asif, 2016.

Synthetic Antioxidants and Environmental Impact

Research on synthetic phenolic antioxidants, which includes derivatives structurally related to the specified compound, has been extensive due to their wide use in industrial applications to prevent oxidation. These compounds, including 2,6-di-tert-butyl-4-methylphenol (BHT), have been studied for their environmental occurrence, human exposure, and potential toxicity. Such studies are crucial for understanding the environmental and health impacts of widely used synthetic antioxidants, leading to recommendations for future research focused on developing SPAs with lower toxicity Runzeng Liu, S. Mabury, 2020.

Pyridazine and Pyridazone Analogues in Medicinal Chemistry

Compounds within the pyridazine and pyridazone families have shown a wide array of pharmacological activities, including antidiabetic, antiasthmatic, anticancer, analgesic, anti-inflammatory, and antimicrobial effects. These activities highlight the significance of pyridazinone structures in medicinal chemistry, suggesting that derivatives of these families can serve as key pharmacophores for the development of new therapeutic agents O. Tan, Keriman Ozadali Sari, 2020.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. It could also be interesting to study its interactions with various biological targets.